Cas no 114435-86-8 (Fluoromethyl 4-methylbenzenesulfonate)

• Product Name: Fluoromethyl 4-methylbenzenesulfonate
• CAS No: 114435-86-8
• Molecular Formula: C₈H₉FO₃S
• Molecular Weight: 204.2187
• MDL: MFCD20482732
• CID: 1204579
• PubChem ID: 13862289

Fluoromethyl 4-methylbenzenesulfonate Properties

Names and Identifiers

• Methanol, fluoro-, 4-methylbenzenesulfonate
• Fluoromethyl 4-methylbenzenesulfonate
• fluoromethanol,4-methylbenzenesulfonic acid
• Methanol, 1-fluoro-, 1-(4-methylbenzenesulfonate)
• AK154788
• fluoromethyltosylate
• fluoromethyl tosylate
• fluoromethyl toluene-4-sulfonate
• RFCGZPLGJZELOK-UHFFFAOYSA-N
• BCP28142
• FCH2493719
• p-Toluenesulfonic acid fluoromethyl ester
• PC250002
• SY115211
• toluene-4-sulfonic acid fluoromethyl ester
• AX8242071
• ST24047214
• Methanol, 1-fluoro-, 1-(4
• 114435-86-8
• DS-8182
• C71460
• AKOS024260757
• MFCD20482732
• Fluoromethyl4-methylbenzenesulfonate
• A904670
• CS-W018988
• SCHEMBL29927
• C8H9FO3S
• DB-243560

• MDL： MFCD20482732
• InChIKey： RFCGZPLGJZELOK-UHFFFAOYSA-N
• Inchi： 1S/C8H9FO3S/c1-7-2-4-8(5-3-7)13(10,11)12-6-9/h2-5H,6H2,1H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])F

Computed Properties

• Exact Mass: 222.03623
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.02564348g/mol
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8

Experimental Properties

• PSA: 74.6
• Boiling Point: 302.1±22.0 °C(Predicted)
• Density: 1.282±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters